Cas no 646039-60-3 (2-Thiophenesulfonamide, 5-chloro-N-(4-hydroxyphenyl)-4-nitro-)
646039-60-3 structure
Product Name:2-Thiophenesulfonamide, 5-chloro-N-(4-hydroxyphenyl)-4-nitro-
CAS No:646039-60-3
MF:C10H7ClN2O5S2
MW:334.755978822708
CID:422246
PubChem ID:10246315
Update Time:2025-04-19
2-Thiophenesulfonamide, 5-chloro-N-(4-hydroxyphenyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenesulfonamide, 5-chloro-N-(4-hydroxyphenyl)-4-nitro-
- 5-chloro-N-(4-hydroxyphenyl)-4-nitrothiophene-2-sulfonamide
- 646039-60-3
- SCHEMBL5234203
- AKOS019310092
- DTXSID70437309
-
- Inchi: 1S/C10H7ClN2O5S2/c11-10-8(13(15)16)5-9(19-10)20(17,18)12-6-1-3-7(14)4-2-6/h1-5,12,14H
- InChI Key: ANAUQADRYCCPIX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)S(NC1C=CC(=CC=1)O)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 333.94861
- Monoisotopic Mass: 333.9484914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 109.54
2-Thiophenesulfonamide, 5-chloro-N-(4-hydroxyphenyl)-4-nitro- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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